Cas no 2580241-80-9 (tert-butyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate
• CAS No: 2580241-80-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5661222
• PubChem ID: 165886747
• Update Time: 2025-07-21

tert-butyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732200
• tert-butyl (2s,4r)-5-azaspiro[3.5]nonane-2-carboxylate
• 2580204-36-8
• tert-butyl (2r,4s)-5-azaspiro[3.5]nonane-2-carboxylate
• 2580241-80-9
• EN300-27731869
• tert-butyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate

• Inchi： 1S/C13H23NO2/c1-12(2,3)16-11(15)10-8-13(9-10)6-4-5-7-14-13/h10,14H,4-9H2,1-3H3
• InChI Key： TWEDVWVASQOIMF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CC2(CCCCN2)C1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (2r,4s)-5-azaspiro3.5nonane-2-carboxylate

Introduction to Tert-butyl (2R,4S)-5-Azaspiro3.5Nonane-2-Carboxylate (CAS No. 2580241-80-9)

Tert-butyl (2R,4S)-5-Azaspiro3.5nonane-2-carboxylate, identified by its CAS number 2580241-80-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This spirocyclic azapeptide derivative has garnered attention due to its unique structural properties and potential biological activities. The compound features a spirocyclic core, which is a key structural motif in many bioactive molecules, and an azapeptide moiety that contributes to its distinctive chemical and pharmacological characteristics.

The synthesis of tert-butyl (2R,4S)-5-azaspiro3.5nonane-2-carboxylate involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecular architectures. The tert-butyl ester group at the 2-position provides a stable handle for further functionalization, while the chiral centers at the 2R and 4S configurations ensure enantioselective properties crucial for pharmaceutical applications. The spirocyclic structure itself imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such compounds. Molecular modeling studies on tert-butyl (2R,4S)-5-azaspiro3.5nonane-2-carboxylate have revealed potential interactions with various biological targets, suggesting its utility in modulating pathways relevant to neurological disorders and inflammation. These findings are particularly exciting given the growing interest in spirocyclic compounds as lead candidates for drug discovery.

In vitro studies have begun to explore the biological profile of this compound, with initial results indicating promising activity against certain enzyme targets. The azapeptide moiety is known to interact with proteases and other enzymes through specific hydrogen bonding networks, which could be leveraged to develop inhibitors for therapeutic purposes. Additionally, the spirocyclic core may enhance binding affinity by restricting conformational flexibility, a feature that is often sought after in drug design.

The tert-butyl ester group not only serves as a synthetic handle but also contributes to the overall lipophilicity of the molecule. This balance between hydrophobicity and hydrophilicity is critical for achieving optimal solubility and bioavailability, two key factors in drug development. By fine-tuning these properties, researchers can improve the pharmacokinetic profile of tert-butyl (2R,4S)-5-azaspiro3.5nonane-2-carboxylate and enhance its potential as a therapeutic agent.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The spirocyclic structure mimics natural products found in certain plants and marine organisms that have shown neuroprotective effects. By incorporating this motif into a synthetic molecule, researchers aim to develop novel therapeutics that can interact with neural receptors and modulate neuronal signaling pathways. Preliminary data suggest that tert-butyl (2R,4S)-5-azaspiro3.5nonane-2-carboxylate may have neuroprotective properties similar to those observed with natural spirocyclic compounds.

The synthesis of chiral azapeptides remains a challenging yet rewarding area of research. The stereochemistry at the 2R and 4S positions is critical for ensuring biological activity, and achieving high enantiomeric purity is essential for pharmaceutical applications. Recent innovations in asymmetric synthesis have made it possible to produce these complex molecules with greater efficiency and precision. These advancements are particularly relevant for tert-butyl (2R,4S)-5-azaspiro3.5nonane-2-carboxylate, where maintaining optimal stereochemical integrity is paramount.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening has become an indispensable tool for identifying potential hits from large compound libraries. By leveraging these computational techniques, researchers can rapidly assess the binding affinity of tert-butyl (2R,4S)-5-azaspiro3.5nonane-2-carboxylate to various biological targets, thereby accelerating the drug development process. These methods have already been instrumental in identifying promising candidates for further experimental validation.

In conclusion, tert-butyl (2R,4S)-5-azaspiro3.5nonane-2-carboxylate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new applications for spirocyclic azapeptides, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.